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Compound of Interest

Compound Name: 4,4-Dimethoxycyclohexanol
CAS No.: 112906-44-2
Cat. No.: B3082546
Get Quote
. J

CAS Number: 112906-44-2 Molecular Formula: CsH1603 Synonyms: 4-Hydroxycyclohexanone
dimethyl ketal; 4,4-Dimethoxycyclohexan-1-ol[1]

Executive Summary & Chemical Identity

4,4-Dimethoxycyclohexanol serves as a critical intermediate in organic synthesis, specifically
designed as a "masked" ketone. By protecting the ketone functionality of 4-
hydroxycyclohexanone as a dimethyl acetal, researchers can perform chemoselective
transformations on the remaining hydroxyl group (C1) without affecting the C4 ketone.[1] This
orthogonal protection strategy is vital in the total synthesis of complex natural products and

active pharmaceutical ingredients (APIs).

Physicochemical Profile
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Property Specification |/ Data Note
) Viscous Liquid or Low-Melting )
Physical State ) Hygroscopic nature
Solid
Molecular Weight 160.21 g/mol

- High: DCM, THF, Methanol, ] )
Solubility Hydrolyzes in aqueous acid
Ethyl Acetate

N ) ~110-115 °C (at reduced Estimated based on ketal
Boiling Point
pressure) analogs
Stability Acid Sensitive Stable in basic/neutral media

Hazard Identification & Toxicology (GHS)

Note: As a specialized R&D intermediate, comprehensive toxicological data may be limited.
The following classifications are derived from "read-across" principles using the precursor (4-
hydroxycyclohexanone) and structural analogs (cyclohexanone ketals).

Core Hazards

o Skin/Eye Irritation: The compound acts as a solvent and defatting agent. Prolonged contact
causes dermatitis (Skin Irrit.[1] 2) and severe eye irritation (Eye Irrit.[1] 2A).

o Respiratory Irritation: Inhalation of vapors or mists may irritate the upper respiratory tract
(STOT SE 3).

» Hydrolysis Risk: In the presence of moisture and trace acid, the compound hydrolyzes to
release Methanol (toxic) and 4-Hydroxycyclohexanone.[1]

Signal Word: WARNING

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemsrc.com/cas/2229274-69-3_2847349.html
https://www.chemsrc.com/cas/2229274-69-3_2847349.html
https://www.chemsrc.com/cas/2229274-69-3_2847349.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Statement Description

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

May form explosive peroxides (Standard caution

EUHO019 . "
for ether/acetal functionalities).[1]

Handling & Storage Protocols
Environmental Control

e Moisture Exclusion: The dimethyl acetal moiety is thermodynamically stable in base but
kinetically labile in acid. Ambient humidity combined with trace acidity on glassware surfaces

can trigger hydrolysis.

 Inert Atmosphere: Store under Nitrogen (N2) or Argon (Ar) to prevent moisture ingress and

auto-oxidation.[1]

Personal Protective Equipment (PPE) Matrix

o Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended
during high-vacuum distillation.[1]

e Hand Protection:
o Splash Contact: Nitrile rubber (0.11 mm) - Change immediately upon contamination.[1]

o Full Contact: Butyl rubber (0.3 mm) or "Silver Shield" laminate gloves are required for
prolonged handling or spill cleanup due to the penetrating nature of ketal solvents.

o Respiratory: Use a NIOSH-approved respirator with organic vapor cartridges (OV) if working
outside a fume hood (not recommended).[1]

Storage Conditions

o Temperature: 2—-8 °C (Refrigerated).
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» Incompatibility: Segregate strictly from Strong Acids (HCI, H2SOa4), Lewis Acids (BFs, AICIs),
and Oxidizing Agents.

» Shelf Life: Re-test purity every 6 months using *H NMR to detect methanol formation (singlet
at ~3.49 ppm indicates hydrolysis).

Synthesis & Application Workflow

The utility of 4,4-Dimethoxycyclohexanol lies in its ability to survive basic/nucleophilic
conditions that would destroy a naked ketone.

Mechanistic Diagram: Orthogonal Protection Strategy

The following diagram illustrates the decision logic and chemical pathway for utilizing this
intermediate in drug development.

Click to download full resolution via product page

Caption: Workflow demonstrating the orthogonal stability of the dimethyl acetal group. The
acetal survives Step 2 (Basic conditions) but is cleaved in Step 3 (Acidic conditions).[1]

Experimental Protocol: Stability Check

Before using stored material in critical steps, validate integrity:
» Dissolve 10 mg sample in CDCIs (neutralized with basic alumina).
e RunH NMR.

¢ Analyze: Look for the characteristic methoxy singlets at ~3.2 ppm (axial/equatorial OMe).
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e Reject: If a singlet appears at ~3.49 ppm (free methanol) or a triplet at ~2.4 ppm (reformed
ketone alpha-protons), re-purify via distillation over K2COs.[1]

Emergency Response & Disposal
Spill Management

o Evacuate the immediate area and extinguish ignition sources.

e Neutralize: Do NOT use acid-based absorbents.[1] Use a basic absorbent (e.g., sodium
carbonate mixed with vermiculite) to ensure the acetal does not hydrolyze and release
methanol vapors during cleanup.

» Collect: Transfer to a sealable container labeled "Organic Waste - Non-Halogenated".

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes. Do not use acidic neutralizing eye
drops.

» Skin Contact: Wash with soap and water. Apply a non-acidic moisturizer.

 Ingestion: Do not induce vomiting due to aspiration risk. Rinse mouth with water.

Disposal Considerations

e Waste Stream: High BTU organic waste.

» Prohibition: Never dispose of down the drain. Hydrolysis in sewer lines can generate
methanol and flammability hazards.

o Compliance: Dispose of via a licensed chemical incinerator equipped with an afterburner and
scrubber.

References

e Chemical Identity & Synthesis

o Synthesis of 4,4-dimethoxycyclohexanol via 4-hydroxycyclohexanone ketaliz
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o Source: [1]

o Precursor Safety Data (Read-Across)

o Safety Data Sheet for 4-Hydroxycyclohexanone (Precursor).

o Source: [1]

+ Acetal Protection Methodologies

o Protective Groups in Organic Synthesis (Greene & Wuts).[1]

o Source: [1]

¢ General Ketal Handling

o 1,4-Cyclohexanedione monoethylene acetal handling guidelines.

o Source: [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.2229274-69-3_CASS:2229274-69-3_1-[2-Methoxy-3-
(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde - 4. J&® [chemsrc.com]

¢ To cite this document: BenchChem. [Technical Whitepaper: Safety and Handling Guidelines
for 4,4-Dimethoxycyclohexanol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3082546/docs#technical-whitepaper-safety-and-
handling-guidelines-for-4-4-dimethoxycyclohexanol-1]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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